Cas no 91606-00-7 (1-Methyl-3-phenyl-1H-indole-2-carboxylic acid)

• Product Name: 1-Methyl-3-phenyl-1H-indole-2-carboxylic acid
• CAS No: 91606-00-7
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• MDL: MFCD13562939
• CID: 3226780
• PubChem ID: 21560610
• Update Time: 2025-10-31

1-Methyl-3-phenyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-2-CARBOXYLIC ACID, 1-METHYL-3-PHENYL-
• SCHEMBL7593404
• DB-147666
• 1-methyl-3-phenylindole-2-carboxylic acid
• AKOS005264838
• 91606-00-7
• G71680
• MFCD13562939
• 1-METHYL-3-PHENYL-1H-INDOLE-2-CARBOXYLIC ACID
• 1-Methyl-3-phenyl-1H-indole-2-carboxylic acid

• MDL： MFCD13562939
• Inchi： 1S/C16H13NO2/c1-17-13-10-6-5-9-12(13)14(15(17)16(18)19)11-7-3-2-4-8-11/h2-10H,1H3,(H,18,19)
• InChI Key： ZPUSQIWNVXTSPW-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2C=CC=CC=2)C2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 251.094628657g/mol
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-Methyl-3-phenyl-1H-indole-2-carboxylic acid

Comprehensive Overview of 1-Methyl-3-phenyl-1H-indole-2-carboxylic acid (CAS No. 91606-00-7): Properties, Applications, and Research Insights

1-Methyl-3-phenyl-1H-indole-2-carboxylic acid (CAS No. 91606-00-7) is a specialized organic compound belonging to the indole carboxylic acid family. This heterocyclic molecule features a methyl group at the 1-position, a phenyl ring at the 3-position, and a carboxylic acid functional group at the 2-position of the indole core. Its unique structural configuration makes it valuable in pharmaceutical research, material science, and synthetic chemistry. Researchers often explore its potential as a building block for drug discovery, particularly in designing small molecule inhibitors or fluorescence probes due to its aromatic properties.

The compound's CAS No. 91606-00-7 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in modern organic synthesis. Recent trends highlight its utility in catalysis and bioconjugation studies, aligning with the growing demand for sustainable chemistry solutions. Its molecular weight (251.28 g/mol) and moderate polarity make it suitable for HPLC purification, a common technique discussed in method development forums. Users often inquire about its solubility (notably in DMSO or ethanol) and storage conditions, which are critical for experimental reproducibility.

In pharmaceutical contexts, 1-Methyl-3-phenyl-1H-indole-2-carboxylic acid serves as a precursor for bioactive scaffolds. Its indole core mimics tryptophan metabolites, attracting interest in neurological research and enzyme modulation studies. Computational chemists utilize its structure for molecular docking simulations, addressing popular queries about drug-target interactions. The compound’s UV-Vis absorption properties (λ_max ~290 nm) also make it relevant for photophysical studies, a trending topic in materials science.

From a synthetic perspective, protocols involving 91606-00-7 often emphasize Pd-catalyzed cross-coupling or microwave-assisted synthesis—methods frequently searched in green chemistry communities. Analytical data (e.g., ¹H NMR: δ 7.2–8.1 ppm for aromatic protons) are commonly requested, underscoring the need for detailed spectroscopic characterization guidance. Safety data sheets (SDS) for this compound highlight standard lab precautions, aligning with industry focus on EHS compliance.

Emerging applications include its role in metal-organic frameworks (MOFs) and polymeric materials, responding to searches for functional materials design. Its thermal stability (decomposition >200°C) makes it suitable for high-temperature processes, a niche discussed in advanced manufacturing circles. Suppliers often list it under fine chemicals or research intermediates, with purity (≥95%) being a key purchasing criterion.

Environmental scientists examine its biodegradation pathways, connecting to broader API pollution concerns. The compound’s logP (~3.2) and hydrogen bonding capacity are analyzed in ADMET prediction studies, addressing frequent queries about pharmacokinetic properties. Patent literature reveals derivatization strategies (e.g., esterification) to enhance bioavailability, a hot topic in medicinal chemistry optimization.

In summary, 1-Methyl-3-phenyl-1H-indole-2-carboxylic acid (CAS 91606-00-7) bridges multiple disciplines, from drug discovery to smart materials. Its versatility answers contemporary research needs while posing intriguing questions for future exploration, particularly in structure-activity relationships and multi-step synthesis efficiency.